N'-(4-ethylcyclohexylidene)-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide

• Molecular Formula: C13H17F3N4O
• Molecular Weight: 302.30 g/mol
• IUPAC Name: N-[(4-ethylcyclohexylidene)amino]-5-(trifluoromethyl)-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C13H17F3N4O/c1-2-8-3-5-9(6-4-8)17-20-12(21)10-7-11(19-18-10)13(14,15)16/h7-8H,2-6H2,1H3,(H,18,19)(H,20,21)
• InChI Key: VUGRMOVJPCIXHA-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(=NNC(=O)C2=NNC(=C2)C(F)(F)F)CC1

Description

N’-(4-ethylcyclohexylidene)-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide is a chemical compound with a complex structure that includes a pyrazole ring, a trifluoromethyl group, and a carbohydrazide moiety

Preparation Methods

The synthesis of N’-(4-ethylcyclohexylidene)-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide typically involves multiple steps, including the formation of the pyrazole ring and the introduction of the trifluoromethyl group. The reaction conditions often require specific reagents and catalysts to achieve the desired product. Industrial production methods may involve optimization of these synthetic routes to increase yield and purity.

Chemical Reactions Analysis

N’-(4-ethylcyclohexylidene)-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using specific reagents and conditions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N’-(4-ethylcyclohexylidene)-3-(trifluoromethyl)-1H-pyrazole-5-carbohydrazide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N’-(4-ethylcyclohexylidene)-